2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide
• InChI: InChI=1S/C19H22N2O3/c1-4-18(22)20-15-8-6-9-16(12-15)21-19(23)14(3)24-17-10-5-7-13(2)11-17/h5-12,14H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: SJPWPLFGPBZWFI-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C(C)OC2=CC=CC(=C2)C

Description

2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide, also known as MPAPP, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. MPAPP belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which have been developed as an alternative to traditional anabolic steroids.

Mechanism of Action

2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide works by selectively binding to androgen receptors in the body, which are responsible for regulating muscle and bone growth. Unlike traditional anabolic steroids, which can have negative side effects, 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide has been designed to target only the androgen receptors in muscle and bone tissue, minimizing the risk of side effects.
Biochemical and Physiological Effects
Studies have shown that 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide can increase muscle mass and bone density in animal models. In addition, 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide has been shown to have a positive effect on muscle strength and endurance. These effects are thought to be due to the selective binding of 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide to androgen receptors in muscle and bone tissue.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide for lab experiments is its selectivity for androgen receptors in muscle and bone tissue. This makes it a useful tool for studying the effects of androgen receptor activation on muscle and bone growth. However, one limitation of 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide is that it has only been tested in animal models, and its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide. One area of interest is in the development of 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide as a treatment for muscle wasting and osteoporosis in humans. Another area of research is in the development of other SARMs with different selectivity profiles, which could have different therapeutic applications. Finally, more research is needed to fully understand the safety and efficacy of 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide in humans, including its potential side effects and long-term effects on muscle and bone growth.

Synthesis Methods

The synthesis of 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide involves several steps, starting with the reaction of 3-methylphenol with propylene oxide to form 2-(3-methylphenoxy)propanol. The resulting compound is then reacted with 3-aminophenylpropanoic acid to form 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide. The synthesis method for 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide has been optimized to yield a high purity product with a high yield.

Scientific Research Applications

2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide has been the subject of several scientific studies that have investigated its potential therapeutic applications. One of the main areas of research has been in the treatment of muscle wasting and osteoporosis. 2-(3-methylphenoxy)-N-[3-(propanoylamino)phenyl]propanamide has been shown to increase muscle mass and bone density in animal models, making it a potential treatment option for these conditions.